
Tert-butyl N-(3-oxopropyl)carbamate material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Tert-butyl N-(3-

oxopropyl)carbamate

Cat. No.: B153998 Get Quote

An In-depth Technical Guide on the Material Safety of Tert-butyl N-(3-oxopropyl)carbamate

This document provides a comprehensive overview of the material safety data for Tert-butyl N-
(3-oxopropyl)carbamate (CAS No. 58885-60-2), intended for researchers, scientists, and

professionals in drug development. It covers essential safety information, handling procedures,

and experimental considerations.

Chemical Identification and Physical Properties
Tert-butyl N-(3-oxopropyl)carbamate is a chemical intermediate commonly used in organic

synthesis.

Property Value Reference

CAS Number 58885-60-2 [1]

Molecular Formula C8H15NO3 [1][2]

Molecular Weight 173.21 g/mol [1]

Appearance Liquid

Purity 90-95% [1]

Storage Temperature Freezer
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Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity.

Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:

Prevention: P260, P264, P270, P271, P280

Response: P301+P310, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338,

P321, P342+P311, P362+P364

Storage: P403+P233, P405

Disposal: P501

First-Aid Measures
Immediate medical attention is crucial in case of exposure. The following are general first-aid

guidelines.
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Exposure Occurs

Inhalation
 

Skin Contact 

Eye Contact
 

Ingestion

 

Move to Fresh Air

Wash with Plenty of
Soap and Water

Rinse with Water for
 at least 15 minutes

Rinse Mouth with Water

Give Artificial Respiration
if not breathing

Seek Immediate
Medical Attention

Remove Contaminated
Clothing

Remove Contact Lenses

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First-aid procedures for exposure to Tert-butyl N-(3-oxopropyl)carbamate.

Inhalation: If inhaled, move the person into fresh air.[3] If breathing is difficult, give oxygen.[3]

If not breathing, give artificial respiration and consult a doctor immediately.[3]

Skin Contact: Take off contaminated clothing immediately.[3] Wash off with soap and plenty

of water and consult a doctor.[3]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[3]

Ingestion: Rinse mouth with water.[3] Do not induce vomiting.[3] Never give anything by

mouth to an unconscious person.[3] Call a doctor or Poison Control Center immediately.[3]

Handling and Storage
Proper handling and storage are essential to minimize risk.

Handling: Handle in a well-ventilated place.[3] Wear suitable protective clothing, and avoid

contact with skin and eyes.[3] Use non-sparking tools and prevent fire caused by

electrostatic discharge.[3]
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep

away from foodstuff containers or incompatible materials.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and containment.

Spill Occurs

Evacuate Personnel
to Safe Areas

Ensure Adequate
Ventilation

Remove All Sources
of Ignition

Wear Personal
Protective Equipment

Prevent Further Leakage
(if safe to do so)

Do Not Let Chemical
Enter Drains

Collect and Arrange
for Disposal

Dispose of in Suitable,
Closed Containers

Click to download full resolution via product page

Caption: Workflow for handling an accidental release.

Personal Precautions: Use personal protective equipment.[3][4] Avoid breathing vapors, mist,

or gas.[3][4] Ensure adequate ventilation.[3][4] Evacuate personnel to safe areas.[3][4]
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Environmental Precautions: Prevent further spillage or leakage if it is safe to do so.[3] Do not

let the chemical enter drains; discharge into the environment must be avoided.[3]

Methods for Cleaning Up: Collect and arrange for disposal.[3] Keep the chemical in suitable,

closed containers for disposal.[3]

Experimental Protocol: Synthesis of a Tert-butyl
Carbamate Derivative
While a specific protocol for Tert-butyl N-(3-oxopropyl)carbamate is not detailed in the

provided results, a general procedure for the synthesis of a related compound, (E)-tert-Butyl

benzylidenecarbamate, is described and can be adapted.[5] This protocol involves the reaction

of a carbamate with an aldehyde.

Materials:

tert-Butyl carbamate

Tetrahydrofuran (THF)

Water

Sodium benzenesulfinate

Benzaldehyde

Formic acid

Hexane

Dichloromethane

Procedure:

A 500-mL, two-necked, round-bottomed flask is equipped with a magnetic stirring bar and an

argon inlet.[5]

The flask is flushed with argon and charged with tert-butyl carbamate and tetrahydrofuran.[5]
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Water, sodium benzenesulfinate, and freshly distilled benzaldehyde are sequentially added.

[5]

Formic acid is added to the mixture.[5]

The reaction mixture is stirred for 18 hours at room temperature under an argon atmosphere,

during which the product precipitates.[5]

The resulting white solid is filtered and washed with distilled water.[5]

The solid is then slurried in a mixture of hexane/dichloromethane, stirred, and collected by

filtration.[5]

The final product is dried under reduced pressure.[5]
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Caption: General workflow for the synthesis of a tert-butyl carbamate derivative.
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Toxicological Information
The toxicological properties have not been fully investigated.[6] However, based on the

classification, it is harmful if swallowed or inhaled and causes skin and eye irritation.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[6]

Conditions to Avoid: Incompatible products.[6]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),

Carbon dioxide (CO2).[6]

Hazardous Polymerization: Does not occur.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b153998#tert-butyl-n-3-oxopropyl-carbamate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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